Sulfurous Acid
Sulfurous Acid
Sulfurous acid, also known as [so(OH)2] or acide sulfureux, belongs to the class of inorganic compounds known as non-metal sulfites. These are inorganic non-metallic compounds containing a sulfite as its largest oxoanion.
Brand Name:
Vulcanchem
CAS No.:
7782-99-2
VCID:
VC0057811
InChI:
InChI=1S/H2O3S/c1-4(2)3/h(H2,1,2,3)
SMILES:
[OH2+]S(=O)[O-]
Molecular Formula:
H2SO3
H2O3S
H2O3S
Molecular Weight:
82.08 g/mol
Sulfurous Acid
CAS No.: 7782-99-2
Reference Standards
VCID: VC0057811
Molecular Formula: H2SO3
H2O3S
Molecular Weight: 82.08 g/mol
| CAS No. | 7782-99-2 |
|---|---|
| Product Name | Sulfurous Acid |
| Molecular Formula | H2SO3 H2O3S |
| Molecular Weight | 82.08 g/mol |
| Standard InChI | InChI=1S/H2O3S/c1-4(2)3/h(H2,1,2,3) |
| Standard InChIKey | LSNNMFCWUKXFEE-UHFFFAOYSA-N |
| Isomeric SMILES | [OH2+]S(=O)[O-] |
| SMILES | [OH2+]S(=O)[O-] |
| Canonical SMILES | [H+].[H+].[O-]S(=O)[O-] |
| Physical Description | Sulfurous acid appears as a colorless liquid with a pungent burning sulfur odor. Corrosive to metals and tissue. Liquid Solid Gas |
| Description | Sulfurous acid, also known as [so(OH)2] or acide sulfureux, belongs to the class of inorganic compounds known as non-metal sulfites. These are inorganic non-metallic compounds containing a sulfite as its largest oxoanion. |
| Solubility | 558.5 mg/mL |
| Synonyms | Sulfur Dioxide Solution; Sulfurous Acid (H2SO3) |
| PubChem Compound | 18352384 |
| Last Modified | Nov 11 2021 |
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